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Compound of Interest

Compound Name: 1,4-Dichlorobutan-2-one

Cat. No.: B095312

Essential Safety and Handling Guide for 1,4-
Dichlorobutan-2-one

This guide provides critical safety and logistical information for the handling and disposal of
1,4-Dichlorobutan-2-one, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)

1,4-Dichlorobutan-2-one is a hazardous chemical that requires careful handling to prevent
exposure. The primary hazards include skin irritation, serious eye damage, and respiratory
irritation[1]. The following table summarizes the key hazards and the recommended personal
protective equipment.
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Hazard Class

GHS Classification

Recommended Personal
Protective Equipment
(PPE)

Skin Corrosion/Irritation

Causes skin irritation (H315)[1]

Gloves: Chemical-resistant
gloves (e.g., nitrile, neoprene).
Regularly check for and
replace any damaged gloves.
[2][3] Protective Clothing: Wear
a lab coat or chemical-resistant
apron. For larger quantities or
splash potential, use chemical-

resistant coveralls.[4]

Serious Eye Damage/Eye

Irritation

Causes serious eye damage
(H318)[1]

Eye Protection: Chemical
safety goggles are mandatory.
A face shield should be worn in
situations with a high risk of

splashing.[4]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation
(H335)[1]

Respiratory Protection: Handle
only in a well-ventilated area,
preferably within a chemical
fume hood.[5][6] If ventilation
is inadequate, a NIOSH-
approved respirator is

necessary.[7]

Safe Handling and Operational Workflow

A systematic approach is crucial for safely managing 1,4-Dichlorobutan-2-one from receipt to

disposal. The following diagram illustrates the recommended workflow.
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Safe Handling Workflow for 1,4-Dichlorobutan-2-one
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Caption: Workflow for handling 1,4-Dichlorobutan-2-one.
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Procedural Guidance

1. Preparation:

o Personal Protective Equipment (PPE): Before entering the lab, ensure you are wearing a lab
coat, closed-toe shoes, and safety glasses. Don the specific PPE outlined in the table above.

o Ventilation: Always handle 1,4-Dichlorobutan-2-one inside a certified chemical fume hood
to prevent inhalation of vapors[5][6].

o Emergency Equipment: Confirm that a safety shower and eyewash station are accessible
and unobstructed[8].

2. Handling and Use:
» Transporting: When moving the chemical, use a secondary container to mitigate spills.

o Dispensing: Use spark-proof tools and explosion-proof equipment.[5][6] Ground and bond
containers when transferring to prevent static discharge.

e Incompatible Materials: Keep away from strong oxidizing agents and strong bases|[5]. Avoid
contact with heat, sparks, and open flames[5].

3. Storage:

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated area[5].
» Conditions to Avoid: Store away from sources of ignition and incompatible materials[5].
4. Disposal Plan:

o Waste Classification: 1,4-Dichlorobutan-2-one and any materials contaminated with it
should be treated as hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste streams.
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Disposal Route: Dispose of the chemical waste through your institution's Environmental
Health and Safety (EHS) office, following all local, state, and federal regulations[5]. Do not
pour down the drain[6].

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with
soap and plenty of water. Seek medical attention if irritation persists.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Spills: Evacuate the area and eliminate all ignition sources. Absorb the spill with an inert
material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal.[8]
Ventilate the area and wash the spill site after material pickup is complete[8]. For large spills,
contact your institution's EHS team immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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